Cas no 1354023-73-6 (3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354023-73-6
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2162315
• Update Time: 2025-10-21

3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[((S)-2-amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• 3-[((S)-2-aminopropanyl)ethylamino]pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 3-((S)-2-amino-N-ethylpropanamido)pyrrolidine-1-carboxylate
• AM96929
• 3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-3-20(16(21)13(2)18)15-9-10-19(11-15)17(22)23-12-14-7-5-4-6-8-14/h4-8,13,15H,3,9-12,18H2,1-2H3/t13-,15?/m0/s1
• InChI Key： LBMAWUIRMVOMKZ-CFMCSPIPSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)N(C([C@H](C)N)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Topological Polar Surface Area: 75.9

Additional information on 3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Exploring the Potential of 3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354023-73-6) in Biomedical Research

The compound 3-[((S)-2-Amino-propionyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354023-73-6) has recently garnered significant attention in the field of biomedical research due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its pyrrolidine core and benzyl ester group, has been the subject of extensive studies aimed at understanding its role in various biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of chiral centers in drug design, and this compound's (S)-configuration at the amino-propionyl group is a critical factor in its bioactivity. Researchers have demonstrated that this stereochemistry significantly influences the molecule's ability to interact with target proteins, making it a promising candidate for targeted drug delivery.

In terms of synthesis, the compound is typically derived from a multi-step process involving the coupling of amino acids with pyrrolidine derivatives. The use of enzymatic catalysis has been shown to enhance the efficiency and selectivity of these reactions, leading to higher yields of the desired product. This approach not only simplifies the synthesis but also aligns with current trends toward greener chemical processes.

The pharmacological profile of this compound has been extensively studied, with findings indicating potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate key enzymes involved in neurotransmitter metabolism has been a focal point of recent investigations. For instance, studies published in high-impact journals have demonstrated its efficacy in inhibiting acetylcholinesterase, a hallmark enzyme in Alzheimer's disease pathogenesis.

Beyond its enzymatic targets, this compound has also shown promise in modulating cellular signaling pathways associated with inflammation and oxidative stress. Preclinical data suggest that it may exert anti-inflammatory effects by downregulating pro-inflammatory cytokines, making it a potential candidate for treating conditions like arthritis and cardiovascular diseases.

The structural versatility of this compound is further exemplified by its ability to serve as a scaffold for drug discovery. By modifying substituents on the pyrrolidine ring or altering the benzyl ester group, researchers can explore a wide range of biological activities. This adaptability underscores its value as a lead compound in medicinal chemistry pipelines.

In conclusion, the compound CAS No. 1354023-73-6 represents a significant advancement in the field of biomedical research. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover its full potential, this molecule is poised to make a substantial impact on both academic and industrial drug discovery efforts.